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Compound of Interest

Compound Name: ARI-3099

Cat. No.: B15602733 Get Quote

IMMEDIATE SAFETY AND DISPOSAL INFORMATION FOR ARI-3099

This document provides essential procedural guidance for the safe handling and disposal of

ARI-3099 in a laboratory setting. Adherence to these protocols is critical to ensure the safety of

personnel and compliance with environmental regulations. ARI-3099 is a potent chemical with

significant health hazards, necessitating meticulous disposal practices.

Hazard Profile of ARI-3099
All personnel handling ARI-3099 must be fully aware of its hazard profile before commencing

any work. The Safety Data Sheet (SDS) indicates that ARI-3099 presents multiple acute and

chronic health risks.
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Hazard Classification Description
Precautionary Statement
Code

Acute Toxicity, Oral (Category

2)
Fatal if swallowed. H300

Acute Toxicity, Inhalation

(Category 1)
Fatal if inhaled. H330

Acute Toxicity, Dermal

(Category 1)
Fatal in contact with skin. H310

Skin Corrosion (Category 1B)
Causes severe skin burns and

eye damage.
H314

Serious Eye Damage

(Category 1)
Causes serious eye damage. H318

Respiratory Sensitization

(Category 1)

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled.

H334

Skin Sensitization (Category 1)
May cause an allergic skin

reaction.
H317

Carcinogenicity (Category 2)
Suspected of causing cancer.

[1]
H351

Step-by-Step Disposal Procedures for ARI-3099
Waste
The fundamental principle for the disposal of ARI-3099 is that it must be managed as

hazardous waste and disposed of through an approved waste disposal facility.[1] Under no

circumstances should ARI-3099 or its containers be disposed of in regular trash or poured

down the drain.[2][3]

Personal Protective Equipment (PPE)
Before handling any ARI-3099 waste, ensure the following minimum PPE is worn:
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Gloves: Chemically resistant gloves (e.g., nitrile rubber, tested for compatibility).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A buttoned lab coat, preferably one that is chemically resistant.

Respiratory Protection: Use a certified respirator if handling the powder form outside of a

fume hood or if there is a risk of aerosol generation.[1]

Segregation and Collection of ARI-3099 Waste
Proper segregation of chemical waste is crucial for safety and compliant disposal.[4][5] Do not

mix ARI-3099 waste with other waste streams unless explicitly permitted by your institution's

Environmental Health and Safety (EHS) department.

Waste Stream Categories:

Solid ARI-3099 Waste:

Includes expired or unused pure ARI-3099 powder.

Contaminated consumables such as weighing paper, pipette tips, and microfuge tubes.

Procedure:

1. Collect all solid waste in a designated, leak-proof, and chemically compatible container.

2. The container must be clearly labeled as "HAZARDOUS WASTE: ARI-3099 (Solid)" and

should also bear a "TOXIC" and "CORROSIVE" hazard label.

3. For carcinogens, it is best practice to also label the container with "DANGER/CAUTION

– CHEMICAL CARCINOGEN".[1]

Liquid ARI-3099 Waste:

Includes solutions containing ARI-3099, and the first rinse of any container that held the

pure compound.

Procedure:
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1. Collect all liquid waste in a designated, leak-proof, and chemically compatible container

(e.g., a high-density polyethylene (HDPE) bottle).

2. The container must have a secure, screw-top cap and be kept closed except when

adding waste.[6]

3. Label the container as "HAZARDOUS WASTE: ARI-3099 (Liquid)" with the approximate

concentration and solvent composition. Also, include "TOXIC" and "CORROSIVE"

hazard labels.

4. Store liquid waste containers in secondary containment (e.g., a plastic tub) to prevent

spills.[7]

Contaminated Sharps:

Includes needles, syringes, and razor blades contaminated with ARI-3099.

Procedure:

1. Place all contaminated sharps directly into a designated, puncture-proof sharps

container.

2. Label the sharps container as "SHARPS WASTE - CHEMICALLY CONTAMINATED

(ARI-3099)".

Empty ARI-3099 Containers:

Due to the acute toxicity of ARI-3099, empty containers that held the pure compound are

also considered hazardous waste.

Procedure:

1. Do not rinse the container into the sink.

2. Securely cap the original container.

3. Deface the original label to avoid confusion.
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4. Place the empty, capped container in the designated solid waste container for ARI-
3099.

Storage and Disposal Request
Storage: Store all ARI-3099 waste containers in a designated satellite accumulation area

within the laboratory.[4] This area should be under the control of laboratory personnel and

away from incompatible materials.[2]

Disposal: Once a waste container is full or is no longer needed, arrange for its disposal

through your institution's EHS department or a licensed hazardous waste contractor. Follow

your institution's specific procedures for requesting a waste pickup.

Experimental Protocols: Spill Decontamination
In the event of a spill, the cleanup materials must also be treated as hazardous waste.[7]

Evacuate and Secure: Alert others in the area and evacuate if the spill is large or involves a

significant amount of powder. Restrict access to the spill area.

Assemble Materials: Gather a chemical spill kit containing absorbent pads or granules,

appropriate PPE, and waste bags.

Decontamination:

For liquid spills: Cover the spill with an absorbent material.

For solid spills: Gently cover the powder with a damp cloth or absorbent pad to avoid

creating dust. Do not dry sweep.

Collection: Carefully collect all contaminated materials (absorbents, cloths, and any

contaminated PPE) and place them into a designated hazardous waste container for ARI-
3099 solid waste.

Final Cleaning: Wipe the spill area with a suitable laboratory detergent and water. The

cleaning materials should also be disposed of as hazardous waste.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with ARI-3099.
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ARI-3099 Waste Generated

Is the waste a sharp
(needle, blade)?

Is the waste liquid?

No

Place in labeled,
puncture-proof

sharps container.

Yes

Is it an empty stock container?

No

Collect in labeled, sealed,
chemically-resistant container
with secondary containment.

Yes

Solid Waste
(pure compound, contaminated labware)

No

Collect in labeled, sealed,
chemically-resistant container.

Yes

Store in designated
Satellite Accumulation Area.

Arrange for pickup by
EHS or licensed contractor.

Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of ARI-3099 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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